Cas no 1820706-16-8 ((+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride)

• Product Name: (+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride
• CAS No: 1820706-16-8
• MF: C₂₀H₃₀Cl₂N₂
• MW: 369.371603488922
• MDL: MFCD11846116
• CID: 3043764
• PubChem ID: 87560867
• Update Time: 2025-05-21

(+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride
• (±)-1,2-Diamino-1,2-dimesitylethane Dihydrochloride
• (±)-1,2-Dimesitylethylenediamine Dihydrochloride
• 1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine dihydrochloride
• (1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine dihydrochloride
• rel-(1S,2S)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine dihydrochloride
• (1S,2S)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine dihydrochloride
• B2318
• AK00911998
• (+/-)-1,2-
• CS-0448637
• (+/-)-1,2-Diamino-1,2-dimesitylethane Dihydrochloride
• (+/-)-1,2-Dimesitylethylenediamine Dihydrochloride
• T70460
• 1820706-16-8
• MFCD11846116
• 1,2-Dimesitylethane-1,2-diamine dihydrochloride
• (+/-)-1,2-BIS(2,4,6-TRIMETHYLPHENYL)ETHYLENEDIAMINE 2HCL
• 1,2-bis(2,4,6-trimethylphenyl)ethane-1,2-diamine;dihydrochloride
• 1,2-Bis(2,4,6-trimethylphenyl)ethylenediaminedihydrochloride
• SCHEMBL7203084
• VXC70616
• 1,2-BIS(2,4,6-TRIMETHYLPHENYL)ETHANE-1,2-DIAMINE DIHYDROCHLORIDE

• MDL： MFCD11846116
• Inchi： 1S/C20H28N2.2ClH/c1-11-7-13(3)17(14(4)8-11)19(21)20(22)18-15(5)9-12(2)10-16(18)6;;/h7-10,19-20H,21-22H2,1-6H3;2*1H
• InChI Key： HSFKFAWYBTVLDG-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(C1C(C)=CC(C)=CC=1C)C(C1C(C)=CC(C)=CC=1C)N

Computed Properties

• Exact Mass: 368.1786044g/mol
• Monoisotopic Mass: 368.1786044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

(+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on (+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride

Chemical Profile of (+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride (CAS No. 1820706-16-8)

(+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride, identified by its CAS number 1820706-16-8, is a meticulously synthesized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of diamines, characterized by the presence of two amino groups positioned on an ethylene bridge. The substitution of the phenyl rings with highly electron-donating trimethyl groups enhances its steric and electronic properties, making it a versatile intermediate in the synthesis of more complex molecules.

The structural motif of (+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride lends itself to applications in coordination chemistry, where it serves as a bidentate ligand for transition metals. The robust electron density provided by the trimethylphenyl groups facilitates stable metal complexes, which are pivotal in catalytic processes and as functional materials. Recent studies have highlighted its utility in the development of novel catalysts for asymmetric synthesis, where the chiral environment induced by the bulky substituents plays a crucial role in enantioselective transformations.

In the realm of medicinal chemistry, this compound has been explored for its potential biological activities. The combination of aromaticity and amino functionality makes it a candidate for modulating enzyme activity and interacting with biological targets. Preliminary investigations have indicated that derivatives of (+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride may exhibit properties relevant to neuropharmacology and anti-inflammatory pathways. The dihydrochloride salt form enhances solubility and stability, facilitating its use in in vitro and in vivo studies.

The synthesis of (+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of trimethyl groups onto the phenyl rings demands careful selection of reagents and catalysts to achieve high regioselectivity and yield. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic framework efficiently.

The dihydrochloride form of this compound is particularly noteworthy for its enhanced physicochemical properties. The salt form improves crystallinity and thermal stability, making it suitable for industrial applications where robustness is essential. Additionally, its solubility profile in common organic solvents broadens its applicability in solution-phase reactions and formulations.

Recent advancements in computational chemistry have enabled more accurate predictions of the behavior of (+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride in complex systems. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of drug candidates. These computational approaches complement experimental efforts by offering rapid screening and optimization possibilities.

The role of this compound as a building block in polymer chemistry is also emerging as a promising area of research. Its ability to act as a cross-linking agent or a side chain modifier can lead to novel polymeric materials with tailored properties. For instance, polymers incorporating this moiety may exhibit enhanced thermal resistance or specific recognition capabilities due to the inherent chiral environment provided by the trimethylphenyl groups.

Eco-friendly synthetic routes are being actively explored to minimize waste and energy consumption during the production of (+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride. Green chemistry principles are being integrated into synthetic protocols to achieve higher atom economy and reduce reliance on hazardous reagents. Such sustainable practices align with global efforts to promote environmentally responsible chemical manufacturing.

The future prospects for this compound are vast and multifaceted. Ongoing research aims to uncover new applications in material science, where its unique structural features could lead to innovative solutions for electronic devices or smart materials. Furthermore, collaborations between academia and industry are expected to accelerate the translation of laboratory findings into commercial products.

In summary, (+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride (CAS No. 1820706-16-8) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its synthesis challenges continue to drive innovation in organic chemistry methods while its versatile structure opens doors to advancements in pharmaceuticals and materials science alike.